Cas no 525362-07-6 (methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product name: methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 525362-07-6
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD16996354
• CID: 2109298
• PubChem ID: 24824346

methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Benzoic acid, 2-Methyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-, Methyl ester
• 4-Methoxycarbonyl-3-methylphenylboronic acid pinacol ester
• FT-0758140
• (4-(METHOXYCARBONYL)-3-METHYLPHENYL)BORONIC ACID PINACOL ESTER
• EN300-336128
• 4-(Methoxycarbonyl)-3-methylphenylboronic Acid Pinacol Ester
• Z2044766214
• 525362-07-6
• CS-0049158
• SY097634
• SCHEMBL209359
• 2-METHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZOIC ACID METHYL ESTER
• GUHFNSOJOCZHQO-UHFFFAOYSA-N
• A904597
• METHYL2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• 2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzoic Acid methyl ester
• P11981
• MB20561
• AS-51143
• 3-Methyl-4-methoxycarbonylphenylboronic acid, pinacol ester
• methyl 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• AWA36207
• AKOS024262009
• MFCD16996354
• DA-05193

• MDL： MFCD16996354
• Inchi： 1S/C15H21BO4/c1-10-9-11(7-8-12(10)13(17)18-6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： GUHFNSOJOCZHQO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1532893g/mol
• Monoisotopic Mass: 276.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų